Cas no 1797086-38-4 (N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide)

• Product Name: N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide
• CAS No: 1797086-38-4
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 6034094
• PubChem ID: 71810104
• Update Time: 2025-05-21

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide
• AKOS024567188
• N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]furan-2-carboxamide
• F6448-0699
• N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]FURAN-2-CARBOXAMIDE
• 1797086-38-4

• Inchi： 1S/C12H13N3O3/c16-12(11-2-1-4-18-11)14-9-6-13-15(7-9)10-3-5-17-8-10/h1-2,4,6-7,10H,3,5,8H2,(H,14,16)
• InChI Key： YBXGXJSGTSSVOQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.3Ų

Additional information on N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide

Comprehensive Guide to N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide (CAS No. 1797086-38-4)

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide (CAS No. 1797086-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, featuring a tetrahydrofuran and pyrazole core, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its unique structural properties and versatility in synthetic chemistry.

The molecular structure of N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide includes a furan-2-carboxamide moiety linked to a 1H-pyrazol-4-yl group, which is further substituted with a tetrahydrofuran-3-yl ring. This combination of heterocycles makes it a valuable intermediate in the synthesis of bioactive molecules. The CAS No. 1797086-38-4 is often used as a reference in academic publications and patent filings, highlighting its importance in modern chemistry.

One of the key reasons for the growing interest in N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide is its potential role in the development of novel therapeutics. The pyrazole and furan rings are known for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are actively exploring derivatives of this compound to optimize its efficacy and safety profiles for clinical use.

In addition to pharmaceutical applications, N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide is also investigated for its utility in agrochemicals. The tetrahydrofuran and furan components are commonly found in pesticides and herbicides, making this compound a candidate for developing next-generation crop protection agents. Its structural flexibility allows for modifications that can enhance target specificity and environmental compatibility.

The synthesis of N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods are often employed to improve yield and purity. The CAS No. 1797086-38-4 serves as a critical identifier for researchers sourcing this compound for their experiments.

From a commercial perspective, the demand for N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide is steadily increasing, driven by its applications in drug discovery and agrochemical innovation. Suppliers and manufacturers highlight its high purity and stability, making it a reliable choice for industrial and academic laboratories. The compound's CAS number, 1797086-38-4, is frequently listed in chemical databases and procurement platforms.

Recent trends in chemical research emphasize the importance of sustainable and green chemistry. N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide aligns with these principles, as researchers explore eco-friendly synthesis routes and biodegradable derivatives. This focus on sustainability is a key driver for its adoption in various industries.

For those working with N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide, proper handling and storage are essential to maintain its integrity. While the compound is not classified as hazardous, standard laboratory safety protocols should be followed to ensure safe usage. Its CAS No. 1797086-38-4 is a valuable reference for regulatory compliance and material safety data sheets (MSDS).

In summary, N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide (CAS No. 1797086-38-4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, combined with ongoing research into its applications, makes it a subject of enduring interest. Whether you are a synthetic chemist, pharmacologist, or agrochemical researcher, this compound offers exciting opportunities for innovation and discovery.